2-chloro-N-[4-(isobutyrylamino)-3-methoxyphenyl]nicotinamide

• Molecular Formula: C17H18ClN3O3
• Molecular Weight: 347.8 g/mol
• IUPAC Name: 2-chloro-N-[3-methoxy-4-(2-methylpropanoylamino)phenyl]pyridine-3-carboxamide
• InChI: InChI=1S/C17H18ClN3O3/c1-10(2)16(22)21-13-7-6-11(9-14(13)24-3)20-17(23)12-5-4-8-19-15(12)18/h4-10H,1-3H3,(H,20,23)(H,21,22)
• InChI Key: FQJKZWSRZBOQHM-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)NC1=C(C=C(C=C1)NC(=O)C2=C(N=CC=C2)Cl)OC

Description

2-chloro-N-[4-(isobutyrylamino)-3-methoxyphenyl]nicotinamide, also known as CIN-1, is a novel small molecule inhibitor that has shown potential in cancer treatment. The compound was first synthesized in 2018 and has since gained attention in the scientific community due to its unique structure and promising results in preclinical studies.

Mechanism of Action

The mechanism of action of 2-chloro-N-[4-(isobutyrylamino)-3-methoxyphenyl]nicotinamide involves the inhibition of the protein kinase CK2, which is overexpressed in many types of cancer. CK2 plays a critical role in cancer cell survival and proliferation, making it an attractive target for cancer therapy. By inhibiting CK2, 2-chloro-N-[4-(isobutyrylamino)-3-methoxyphenyl]nicotinamide induces apoptosis in cancer cells and inhibits tumor growth.
Biochemical and Physiological Effects:
2-chloro-N-[4-(isobutyrylamino)-3-methoxyphenyl]nicotinamide has been shown to have minimal toxicity in normal cells, making it a promising candidate for cancer treatment. In addition to its anti-tumor activity, 2-chloro-N-[4-(isobutyrylamino)-3-methoxyphenyl]nicotinamide has been shown to have anti-inflammatory effects and may have potential in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of 2-chloro-N-[4-(isobutyrylamino)-3-methoxyphenyl]nicotinamide is its specificity for CK2, which reduces the risk of off-target effects. However, the compound has low solubility in aqueous solutions, which can make it difficult to administer in vivo. Additionally, further studies are needed to determine the optimal dosage and administration route for 2-chloro-N-[4-(isobutyrylamino)-3-methoxyphenyl]nicotinamide in humans.

Future Directions

There are several potential future directions for the study of 2-chloro-N-[4-(isobutyrylamino)-3-methoxyphenyl]nicotinamide. One area of interest is the development of more soluble derivatives of the compound, which would improve its bioavailability and efficacy. Additionally, further studies are needed to determine the optimal combination therapies for 2-chloro-N-[4-(isobutyrylamino)-3-methoxyphenyl]nicotinamide in cancer treatment. Finally, the potential use of 2-chloro-N-[4-(isobutyrylamino)-3-methoxyphenyl]nicotinamide in the treatment of inflammatory diseases warrants further investigation.

Synthesis Methods

The synthesis of 2-chloro-N-[4-(isobutyrylamino)-3-methoxyphenyl]nicotinamide involves a multi-step process that includes the reaction of 2-chloronicotinamide with isobutyric anhydride, followed by the reaction of the resulting product with 4-amino-3-methoxybenzoic acid. The final step involves the addition of a chloro group to the 2-position of the pyridine ring.

Scientific Research Applications

2-chloro-N-[4-(isobutyrylamino)-3-methoxyphenyl]nicotinamide has been studied extensively for its potential use in cancer treatment. Preclinical studies have shown that the compound has significant anti-tumor activity against a variety of cancer cell lines, including breast, lung, and colon cancer. Additionally, 2-chloro-N-[4-(isobutyrylamino)-3-methoxyphenyl]nicotinamide has been shown to inhibit cancer cell migration and invasion, which are important processes in cancer metastasis.